(Z)-7-((bis(2-methoxyethyl)amino)methyl)-6-hydroxy-2-(2-methoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-6-hydroxy-2-[(2-methoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H27NO6/c1-27-12-10-24(11-13-28-2)15-18-19(25)9-8-17-22(26)21(30-23(17)18)14-16-6-4-5-7-20(16)29-3/h4-9,14,25H,10-13,15H2,1-3H3/b21-14-
• InChI Key: YRUXXRRBDJWRNH-STZFKDTASA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=CC=CC=C3OC)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=CC=CC=C3OC)/C2=O)O
• Molecular Formula: C23H27NO6
• Molecular Weight: 413.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C23H27NO6. It has an average mass of 413.464 Da and a monoisotopic mass of 413.183838 Da.

Scientific Research Applications

Catalytic Applications

Compounds with complex structures, such as phosphine ligands, have been demonstrated to exhibit excellent enantioselectivities and high catalytic activities in the asymmetric hydrogenation of functionalized alkenes. These attributes are particularly valuable for the efficient preparation of chiral pharmaceutical ingredients, showcasing the potential of structurally intricate compounds in facilitating significant advancements in synthetic chemistry and drug development (Imamoto et al., 2012).

Ligand Chemistry

Research into dinuclear complexes, such as zinc complexes with Schiff base ligands, reveals intricate coordination chemistry that could provide insights into the potential applications of similar compounds in catalyzing reactions, designing new materials, and exploring metal-ligand interactions. The structural and bonding intricacies of these complexes highlight their versatility in coordination chemistry and potential applications in catalytic processes (Jie Ma, Weizhen Fan, Li-Rong Lin, 2011).

Fluorescence Sensing

Rhodamine-based compounds have been identified as effective dual chemosensors for metal ions, demonstrating significant potential for the detection and quantification of specific ions in various environments. The specificity and sensitivity of these sensors towards Zn2+ and Al3+ ions, in particular, underscore the potential of complex organic molecules in environmental monitoring, biomedical imaging, and diagnostic applications (Ankita Roy et al., 2019).

Photophysical Properties and Biological Activity

The study of silicon-containing bis-azomethines illustrates the development of compounds with strong UV/Vis-absorption and fluorescence properties. These compounds exhibit antimicrobial activity, showcasing the dual functionality of such molecules in both materials science for their photophysical properties and in pharmaceutical applications for their biological activity (M. Zaltariov et al., 2015).